Cas no 85956-22-5 (Pravastatin Lactone)

Pravastatin Lactone Properties

Names and Identifiers

• Butanoicacid, 2-methyl-,(1S,3S,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-3-hydroxy-7-methyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenylester, (2S)-
• Pravastatin Lactone
• PRAVASTATIN LACTONE(RG)
• [14C]-Pravastatin lactone
• HMS2090H21
• pravastatin
• Pravastatin sodium specified impurity D [EP]
• UNII-JBE3Z4192Q
• R 414
• SQ 31369
• Butanoic acid, 2-methyl-, 1,2,3,7,8,8a-hexahydro-3-hydroxy-7-methyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl ester, [1S-[1α(R*),3β,7β,8β(2S*,4S*),8aβ]]- (ZCI)
• (+)-Pravastatin lactone
• [(1S,3S,7S,8S,8aR)-3-hydroxy-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2S)-2-methylbutanoate
• PRAVASTATIN SODIUM IMPURITY, PRAVASTATIN LACTONE-[USP IMPURITY]
• (1S,3S,7S,8S,8aR)-3-Hydroxy-8-[2-[(2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl]ethyl]-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2S)-2-Methylbutanoate (Pravastatin Lactone)
• SQ-31369
• 85956-22-5
• Pravastatin Sodium Imp. D (EP); Pravastatin Imp. D (EP); (1S,3S,7S,8S,8aR)-3-Hydroxy-8-[2-[(2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl]ethyl]-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl; Pravastatin Lactone; Pravastatin Sodium Impurity D; Pravastatin Impurity D
• Pravastatin sodium impurity, pravastatin lactone- [USP]
• PRAVASTATIN SODIUM IMPURITY, PRAVASTATIN LACTONE- [USP IMPURITY]
• (S)-((1S,3S,7S,8S,8aR)-3-hydroxy-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl) 2-methylbutanoate
• (1S,3S,7S,8S,8aR)-3-Hydroxy-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-7-methyl-1,2,3,7,8,8ahexahydronaphthalen-1-yl (2S)-2-methylbutanoate
• DA-77039
• HY-121795
• Pravastatin sodium specified impurity D
• AB01275516-01
• Pravastatin sodium impurity, pravastatin lactone-[USP]
• BDBM86706
• Pravastatin sodium impurity, pravastatin lactone-(USP)
• PRAVASTATIN EP IMPURITY D
• AKOS040755957
• DTXSID70235286
• Butanoic acid, 2-methyl-, (1S,3S,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-3-hydroxy-7-methyl-8-(2-((2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (2S)-
• CHEMBL5281241
• R-414
• PRAVASTATIN SODIUM IMPURITY D (EP IMPURITY)
• CS-0083314
• Q27281422
• SCHEMBL12122532
• (1S,3S,7S,8S,8AR)-3-HYDROXY-8-{2-[(2R,4R)-4-HYDROXY-6-OXOOXAN-2-YL]ETHYL}-7-METHYL-1,2,3,7,8,8A-HEXAHYDRONAPHTHALEN-1-YL (2S)-2-METHYLBUTANOATE
• PRAVASTATIN SODIUM IMPURITY, PRAVASTATIN LACTONE-(USP IMPURITY)
• PRAVASTATIN SODIUM IMPURITY D [EP IMPURITY]
• DTXCID70157777
• JBE3Z4192Q
• CHEBI:145933
• +Expand

• InChIKey： OQARDMYXSOFTLN-PZAWKZKUSA-N
• Inchi： 1S/C23H34O6/c1-4-13(2)23(27)29-20-11-16(24)9-15-6-5-14(3)19(22(15)20)8-7-18-10-17(25)12-21(26)28-18/h5-6,9,13-14,16-20,22,24-25H,4,7-8,10-12H2,1-3H3/t13-,14-,16+,17+,18+,19-,20-,22-/m0/s1
• SMILES： O([C@H]1C[C@H](O)C=C2C=C[C@@H]([C@@H]([C@@H]12)CC[C@H]1OC(=O)C[C@H](O)C1)C)C(=O)[C@@H](C)CC

Computed Properties

• Exact Mass: 406.23600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 406.23553880g/mol
• Heavy Atom Count: 29
• Complexity: 668
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• LogP: 2.92030
• PSA: 93.06000
• Refractive Index: 1.548
• Boiling Point: 590.5±50.0 °C at 760 mmHg
• Melting Point: 140-143°C
• Vapor Pressure: 0.0±3.8 mmHg at 25°C
• Flash Point: 199.5±23.6 °C
• Solubility: Almost insoluble (0.049 g/l) (25 º C),
• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),